Cas no 2171448-25-0 (4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid)

• Product Name: 4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid
• CAS No: 2171448-25-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5807336
• PubChem ID: 165503329
• Update Time: 2025-05-20

4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid
• 2171448-25-0
• EN300-1482195
• 4-ethyl-6-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]hexanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-19(13-14-25(31)32)15-16-29-27(33)26(18(2)3)30-28(34)35-17-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24,26H,4,13-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)/t19?,26-/m1/s1
• InChI Key： GKICSOBWYSFIPK-COTLDPOVSA-N
• SMILES： O(C(N[C@@H](C(NCCC(CC)CCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid

4-Ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic Acid: A Comprehensive Overview

4-Ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid, with the CAS number 2171448-25-0, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the (2R) configuration, and a hexanoic acid backbone. The presence of these functional groups makes it a valuable molecule for various applications, particularly in peptide synthesis and drug discovery.

The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in stabilizing the amine functionality during synthesis. This group is particularly advantageous due to its ease of removal under mild acidic conditions, making it ideal for multi-step synthesis processes. The (2R) configuration introduces stereochemical complexity, which is crucial for determining the compound's biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing the need for precise control over chiral centers to optimize therapeutic outcomes.

The hexanoic acid backbone provides the molecule with hydrophobic properties, which can influence its solubility and bioavailability. This feature is particularly relevant in drug delivery systems, where balancing hydrophilicity and hydrophobicity is essential for effective targeting. Moreover, the ethyl and methyl substituents further enhance the molecule's structural diversity, potentially contributing to its interactions with biological targets such as enzymes or receptors.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound. Researchers have employed various strategies, including stepwise synthesis and convergent approaches, to assemble the molecule with high precision. The use of enantioselective catalysts has been instrumental in establishing the correct stereochemistry at the (2R) center, ensuring that the final product retains its desired properties.

In terms of applications, this compound has shown promise in peptide synthesis as a building block for constructing complex biomolecules. Its Fmoc group allows for sequential coupling reactions, enabling the assembly of peptides with high fidelity. Additionally, its stereochemical integrity makes it a valuable tool for studying enantioselective interactions in biological systems.

Emerging research has also explored the potential of this compound in drug discovery. By leveraging its structural features, scientists have investigated its ability to modulate enzyme activity or inhibit pathological processes. Preliminary studies suggest that this compound may exhibit bioactivity against certain targets, warranting further investigation into its therapeutic potential.

In conclusion, 4-Ethyl-6-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidohexanoic acid represents a sophisticated organic molecule with diverse applications in chemistry and pharmacology. Its unique structure, incorporating an Fmoc group, chiral center, and hexanoic acid backbone, positions it as a valuable asset in modern drug discovery and peptide synthesis efforts. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of medicinal chemistry.